
Personal protective equipment for handling
Dimethyl 5-methylisophthalate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Dimethyl 5-methylisophthalate

Cat. No.: B100528 Get Quote

Essential Safety and Handling Guide for Dimethyl 5-
methylisophthalate
Disclaimer: A specific Safety Data Sheet (SDS) for Dimethyl 5-methylisophthalate (CAS No.

17649-58-0) was not located. The following guidance is based on the available safety

information for the closely related compound, Dimethyl isophthalate (CAS No. 1459-93-4).

Researchers should handle Dimethyl 5-methylisophthalate with caution and adhere to the

safety protocols outlined below as a minimum standard. A thorough risk assessment should be

conducted before use.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Dimethyl 5-methylisophthalate. It

outlines the necessary personal protective equipment (PPE), safe handling procedures, and

disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Dimethyl 5-methylisophthalate, based on the safety data for Dimethyl isophthalate.
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Protection Type Recommended Equipment Specifications and Use

Eye and Face Protection

Chemical safety goggles or a

face shield worn over safety

glasses.

Must meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[1] A face

shield is recommended when

there is a risk of splashing.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) and a lab

coat.

Inspect gloves before use.

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.

If dust is generated or

ventilation is inadequate, a

NIOSH/MSHA approved

respirator may be necessary.

[2]

Footwear Closed-toe shoes.
Shoes must cover the entire

foot.

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure laboratory safety.

Engineering Controls
Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation of dust or vapors.[2]

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[2]

Handling Procedures
Avoid Contact: Prevent contact with skin, eyes, and clothing.[2]
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Avoid Inhalation: Do not breathe dust or vapors.[2]

Grounding: For larger quantities, ground all equipment containing the material to prevent

static discharge.

Hygiene: Wash hands thoroughly after handling.[1]

Storage Requirements
Container: Keep the container tightly closed.

Conditions: Store in a cool, dry, and well-ventilated place.

Incompatibilities: Keep away from strong oxidizing agents.[2]

Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Classification
Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste. Consult local, regional, and national hazardous waste regulations for

complete and accurate classification.[1]

Disposal Method
Unused Material: Dispose of contents and container to an approved waste disposal plant.[1]

Empty Containers: Do not reuse empty containers. Dispose of them in accordance with

federal, state, and local regulations.

Environmental Precautions: Do not allow the product to enter drains.[1]

Emergency Procedures
In the event of an emergency, follow these first-aid measures and seek medical attention.
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Exposure Type First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[1]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Get medical attention.[1]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

attention.[1]

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical attention.[1]

Workflow for Safe Handling of Dimethyl 5-
methylisophthalate
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Safe Handling and Disposal Workflow for Dimethyl 5-methylisophthalate
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Caption: Workflow for the safe handling and disposal of Dimethyl 5-methylisophthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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